![molecular formula C23H22N6O2S B2605659 Benzo[c][1,2,5]thiadiazol-5-yl(4-(6-(4-ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)methanone CAS No. 1207039-98-2](/img/structure/B2605659.png)
Benzo[c][1,2,5]thiadiazol-5-yl(4-(6-(4-ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzo[c][1,2,5]thiadiazol-5-yl(4-(6-(4-ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C23H22N6O2S and its molecular weight is 446.53. The purity is usually 95%.
BenchChem offers high-quality Benzo[c][1,2,5]thiadiazol-5-yl(4-(6-(4-ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzo[c][1,2,5]thiadiazol-5-yl(4-(6-(4-ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photovoltaics and Fluorescent Sensors
The BTZ motif has been extensively studied as an electron donor–acceptor (D–A) system . Initially investigated for photovoltaic applications and as fluorescent sensors, BTZ derivatives have shown promise due to their unique electronic properties. Researchers have explored their use in solar cells and as molecular probes for detecting specific analytes .
Visible-Light Organophotocatalysts
While BTZ compounds have been well-researched in other contexts, their potential as visible-light organophotocatalysts has not received in-depth study until recently. A library of 26 D–A compounds based on the BTZ group was synthesized and characterized. By systematically varying donor groups while keeping the BTZ acceptor group consistent, researchers modified the photocatalyst’s optoelectronic and photophysical properties. These photocatalysts were validated using a Minisci-type decarboxylative alkylation reaction under both batch and continuous flow conditions .
Drug Discovery and Design
Thiadiazole derivatives, including BTZ-based compounds, play a crucial role in molecular docking studies . These studies predict binding energies and interactions with biological targets, making them significant in drug discovery and design. The utilization of BTZ derivatives in this context underscores their potential as valuable tools for identifying novel therapeutic agents.
Cancer Photodynamic Therapy (PDT)
In the field of cancer imaging-guided photodynamic therapy (PDT), there is growing interest in developing dual-targeting photosensitizers with near-infrared (NIR) emission, efficient reactive oxygen species (ROS) generation, good phototoxicity, and biocompatibility. Recent research has explored a novel positively charged amphiphilic organic compound based on the DA-π-A structure , which includes the BTZ core. Such compounds hold promise for targeted cancer treatment using light activation .
Ternary Perovskite Solar Cells (PSCs)
Researchers have employed a simple small molecule called 4,7-bis(5-bromothiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole (BTF) as a second acceptor material in ternary perovskite solar cells (PSCs) . BTF enhances the efficiency of these solar cells, demonstrating the potential of BTZ-based compounds in renewable energy applications .
Mechanism of Action
Target of Action
The compound “Benzo[c][1,2,5]thiadiazol-5-yl(4-(6-(4-ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)methanone” belongs to the class of benzo[c][1,2,5]thiadiazoles . Compounds in this class have been researched for use in photovoltaics or as fluorescent sensors . Therefore, the primary targets of this compound could be related to these applications.
Mode of Action
The mode of action of this compound could involve interactions with its targets that result in changes in fluorescence or energy transfer . This is based on the known properties of other benzo[c][1,2,5]thiadiazoles .
Biochemical Pathways
The affected pathways and their downstream effects would depend on the specific targets of the compound. Given the potential applications in photovoltaics and fluorescence sensing, the compound might interact with pathways related to light absorption and energy transfer .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. For compounds used in photovoltaics and fluorescence sensing, the effects might include changes in energy states or fluorescence signals .
Action Environment
Environmental factors such as light conditions, temperature, and pH could influence the action, efficacy, and stability of the compound. For example, light conditions would be particularly important for a compound used in photovoltaics or fluorescence sensing .
properties
IUPAC Name |
2,1,3-benzothiadiazol-5-yl-[4-[6-(4-ethoxyphenyl)pyridazin-3-yl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N6O2S/c1-2-31-18-6-3-16(4-7-18)19-9-10-22(25-24-19)28-11-13-29(14-12-28)23(30)17-5-8-20-21(15-17)27-32-26-20/h3-10,15H,2,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIABITHWQWNEMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC5=NSN=C5C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[c][1,2,5]thiadiazol-5-yl(4-(6-(4-ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.